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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)butyramide
CAS No.: 23363-91-9
Cat. No.: B14023732
Get Quote
. J

As a Senior Application Scientist, | recognize that handling specialized biochemicals like N-(2-
Hydroxyethyl)butyramide (also known as N-butanoylethanolamine) requires more than just
following a safety sheet—it requires a fundamental understanding of the molecule’s
physicochemical behavior and biological context.

This comprehensive guide provides drug development professionals and laboratory
researchers with field-proven methodologies for the safe handling, operational profiling, and
proper disposal of N-(2-Hydroxyethyl)butyramide.

Physicochemical Properties & Hazard Profiling

To design an effective safety and disposal protocol, we must first understand the quantitative
properties of the compound. N-(2-Hydroxyethyl)butyramide is anl functionally related to
butyric acid[1].

Table 1: Quantitative Data & Hazard Profile
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Property Value Source
N-(2-

IUPAC Name . PubChem[1]
hydroxyethyl)butanamide

CAS Number 23363-91-9 PubChem[1]

Molecular Formula C6H13NO2 PubChem[1]

Molecular Weight 131.17 g/mol PubChem[1]

Topological Polar Surface Area  49.3 A2 PubChem[1]

| Hazard Classification | Skin Irrit. 2, Eye Irrit. 2, STOT SE 3 | Thermo Fisher[2] |

Causality Insight: The combination of a polar hydroxyl head and an amide group makes this
compound highly water-soluble and hygroscopic[2]. Because it readily absorbs atmospheric
moisture, improper sealing will lead to continuous dilution and degradation of your stock
solutions. Furthermore, its amphiphilic nature allows it to easily penetrate biological
membranes, which directly accounts for its classification as a skin and severe eye irritant[2][3].

Biological Context & Pharmacological Relevance

For researchers utilizing this compound in drug discovery, N-(2-Hydroxyethyl)butyramide
serves as a critical model for endocannabinoid-like signaling. In biological systems, N-
acylethanolamines (NAEs) are synthesized from N-acyl-phosphatidylethanolamine (NAPE) via
the4[4]. Understanding this pathway is essential for anticipating metabolic byproducts during in
vitro assays.
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NAE Biosynthesis: NAPE-PLD catalyzes NAPE into NAEs, which are subsequently degraded
by FAAH.

Step-by-Step Disposal Procedures

While not listed as an EPA RCRA P- or U-series waste, N-(2-Hydroxyethyl)butyramide must
be treated as a hazardous chemical waste due to its irritant properties and mobility in water
systems[2][5]. Every step below is designed as a self-validating system to ensure absolute
compliance and safety.

Phase 1: Waste Segregation and Profiling

o Categorize the Waste: Classify the solution as "Hazardous Aqueous Waste" (if in biological
buffers) or "Non-Halogenated Organic Waste" (if dissolved in solvents like DMSO or ethanol)

[2].

o Verification Check: Measure the pH of the waste mixture. Ensure it sits between 5.5 and
9.0 before sealing to prevent unexpected gas evolution.

o Select the Container: Utilize high-density polyethylene (HDPE) or glass carboys.

o Causality Insight: HDPE prevents the amphiphilic amide from leaching into and degrading
standard low-density plastics over time.

Phase 2: Collection and Labeling

o Transfer Protocol: Always use a dedicated funnel inside a certified fume hood to3[3]. Do not
mix with strong oxidizing agents (e.g., nitric acid), as thermal decomposition will release toxic
nitrogen oxides (NOx) and carbon monoxide[3][5].

o Immediate Labeling: Affix a hazardous waste tag the moment the first drop enters the
container. Mark explicitly: "Hazardous Waste: Contains N-(2-Hydroxyethyl)butyramide
(Skin/Eye Irritant)."

Phase 3: Final Disposal & Manifesting

o Storage: Store the sealed container in a secondary containment tray in a well-ventilated,
cool, dry area away from direct sunlight[3].
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o EHS Transfer: Dispose of contents and containers via an 2 in accordance with local and
regional environmental directives[2][5].

Emergency Spill Response Workflow

Because the compound is highly soluble and mobile in water systems, immediate containment
IS required to prevent environmental spread[2].
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Logical workflow for N-(2-Hydroxyethyl)butyramide spill containment and safe disposal.
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Spill Containment Protocol:

Evacuate and Assess: Determine the spill volume. For minor spills, ensure standard PPE
(nitrile gloves, safety glasses, lab coat) is worn[5].

Containment & Absorption: Surround and cover the spill with an 5 such as silica gel, sand, or
a universal binder[5].

o Causality Insight: Inert binders prevent unwanted exothermic reactions. Never use
combustible materials like sawdust if oxidizing agents are present in the same workspace.

Collection: Scoop the absorbed material using a non-sparking tool and place it into a solid
hazardous waste container with a secure lid[2].

o Verification Check: Visually inspect the surface from multiple angles under light to ensure
no residual hygroscopic slick remains.

Decontamination: Wash the affected area thoroughly with plenty of soap and water[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14023732?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Hydroxyethyl_butyramide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Hydroxyethyl_butyramide
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18638&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC146200050&productDescription=N-ACETYLETHANOLAMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.genecards.org/cgi-bin/carddisp.pl?gene=NAPEPLD
https://static.cymitquimica.com/products/AC/pdf/sds-14620.pdf
https://www.benchchem.com/product/b14023732/docs#n-2-hydroxyethyl-butyramide-proper-disposal-procedures
https://www.benchchem.com/product/b14023732/docs#n-2-hydroxyethyl-butyramide-proper-disposal-procedures
https://www.benchchem.com/product/b14023732/docs#n-2-hydroxyethyl-butyramide-proper-disposal-procedures
https://www.benchchem.com/product/b14023732/docs#n-2-hydroxyethyl-butyramide-proper-disposal-procedures
https://www.benchchem.com/product/b14023732?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14023732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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